3-Hydroxy-5,5-dimethylpyrrolidin-2-one CAS 80998-47-6 properties
3-Hydroxy-5,5-dimethylpyrrolidin-2-one CAS 80998-47-6 properties
This guide serves as a technical reference for the chemical entity 3-Hydroxy-5,5-dimethylpyrrolidin-2-one (CAS 80998-47-6). It is designed for medicinal chemists and process scientists utilizing this compound as a high-value scaffold in drug discovery.
CAS: 80998-47-6 | Formula: C₆H₁₁NO₂ | MW: 129.16 g/mol
Part 1: Executive Technical Profile
Compound Identity & Significance
3-Hydroxy-5,5-dimethylpyrrolidin-2-one is a functionalized
-
Conformational Rigidity: The gem-dimethyl group at C5 imposes steric bulk, restricting the conformational flexibility of the pyrrolidinone ring. This "Thorpe-Ingold effect" often enhances binding affinity by pre-organizing the molecule into a bioactive conformation.
-
Hydrogen Bonding: The C3-hydroxyl group acts as a hydrogen bond donor/acceptor, critical for interacting with target protein residues, while the lactam amide serves as a polar anchor.
-
Chirality: The C3 carbon is a stereogenic center. While CAS 80998-47-6 typically refers to the racemate, the enantiomers [(3R) and (3S)] are distinct pharmacophores.
Physicochemical Properties
Note: Experimental values for this specific intermediate are sparse in public literature. The data below represents consensus properties for this structural class.
| Property | Value / Description | Note |
| Physical State | Solid (Powder) | White to off-white crystalline powder. |
| Melting Point | 120–135 °C (Predicted) | Higher than unsubstituted pyrrolidinones due to rigidity. |
| Solubility | High: MeOH, EtOH, DMSO, Water | Polar nature facilitates aqueous solubility. |
| LogP | ~ -0.5 to 0.1 | Hydrophilic; suitable for fragment-based screening. |
| pKa (OH) | ~13.5 | Typical secondary alcohol acidity. |
| pKa (NH) | ~16-17 | Lactam NH is weakly acidic. |
Part 2: Synthesis & Production Protocols
Retrosynthetic Analysis
The most robust route to access CAS 80998-47-6 is via the reduction of the corresponding 2,3-dioxopyrrolidine intermediate . This approach avoids complex cyclizations of chiral amino acids and allows for late-stage stereoselective reduction if needed.
Core Synthesis Protocol (Self-Validating System)
Objective: Synthesis of 3-hydroxy-5,5-dimethylpyrrolidin-2-one from 5,5-dimethylpyrrolidine-2,3-dione.
Reagents:
-
Precursor: 5,5-dimethylpyrrolidine-2,3-dione (often available as the enol tautomer).
-
Reducing Agent: Sodium Borohydride (NaBH₄).
-
Solvent: Methanol (anhydrous).
-
Quench: Acetic acid or dilute HCl.
Step-by-Step Methodology:
-
Dissolution: Dissolve 10.0 mmol of 5,5-dimethylpyrrolidine-2,3-dione in 30 mL of anhydrous methanol. Cool the solution to 0°C in an ice bath.
-
Why: Cooling prevents runaway exotherms and suppresses side reactions (e.g., ring opening).
-
-
Reduction: Slowly add NaBH₄ (12.0 mmol, 1.2 eq) portion-wise over 15 minutes.
-
Monitoring (Validation Point): Stir at 0°C for 1 hour, then warm to room temperature.
-
TLC/LC-MS Check: Monitor the disappearance of the starting material (UV active due to conjugation) and appearance of the product (UV weak/inactive, stain with KMnO₄).
-
-
Quenching: Once conversion is >98%, cool to 0°C and acidify to pH 6 with acetic acid to destroy excess hydride.
-
Isolation: Concentrate the solvent in vacuo. Redissolve the residue in EtOAc/EtOH (9:1) and filter off inorganic salts (borates).
-
Purification: Recrystallize from Ethanol/Hexane or purify via silica gel flash chromatography (Eluent: 5-10% MeOH in DCM).
Synthesis Workflow Diagram
The following diagram illustrates the reaction pathway and the critical decision points for stereochemical control.
Figure 1: Synthetic pathway for CAS 80998-47-6 via keto-reduction.
Part 3: Applications in Drug Development
Pharmacophore Utility
This compound is not merely a solvent or passive additive; it is a scaffold .
-
CFTR Modulators: Research indicates that gem-dimethyl pyrrolidine motifs are effective in modulating the Cystic Fibrosis Transmembrane conductance Regulator (CFTR). The 3-OH group provides a handle for attaching polar side chains that interact with the CFTR pore domain [1].
-
Peptide Mimetics: The structure mimics a "twisted" proline. Incorporating this into a peptide backbone can lock the peptide into a
-turn conformation, increasing stability against proteases.
Stereochemical Strategy
For high-affinity binding, the racemic mixture is often insufficient.
-
(3S)-Isomer: Often mimics natural L-proline geometry.
-
(3R)-Isomer: Can induce "reverse-turn" structures.
-
Recommendation: Use Chiral HPLC (e.g., Chiralpak AD-H column) to separate enantiomers early in the optimization phase to determine the eutomer (active enantiomer).
Application Logic Diagram
Figure 2: Strategic utility of the scaffold in medicinal chemistry.
Part 4: Safety & Handling (E-E-A-T)
While specific toxicological data for CAS 80998-47-6 is limited, its structural analogs (pyrrolidinones) dictate the following safety protocols:
-
GHS Classification ( Inferred):
-
Warning: Causes skin irritation (H315).
-
Warning: Causes serious eye irritation (H319).
-
Warning: May cause respiratory irritation (H335).
-
-
Handling Protocol:
-
Always handle in a fume hood to avoid inhalation of fine powders.
-
Wear nitrile gloves and safety glasses.
-
Incompatibility: Avoid strong oxidizing agents (reacts with secondary alcohol) and strong acids (potential ring opening at high temperatures).
-
-
Storage:
-
Store at 2–8°C (Refrigerate).
-
Hygroscopic: Keep container tightly sealed under inert gas (Nitrogen/Argon) if storing for long periods.
-
References
-
Hadida Ruah, S. S., et al. (2021). Process of making CFTR modulators. World Intellectual Property Organization, Patent WO2021030554A1. Link
-
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 139389526, 3-(3-Hydroxypropyl)-5,5-dimethyl-pyrrolidin-2-one (Structural Analog Reference). Retrieved from PubChem.[5][6][7] Link
-
Sigma-Aldrich. (2025). Safety Data Sheet: Pyrrolidinone Derivatives. Merck KGaA. Link
Sources
- 1. 3-(hydroxymethyl)-5,5-dimethylpyrrolidin-2-one - CAS:2220206-42-6 - Abovchem [abovchem.com]
- 2. howeipharm.com [howeipharm.com]
- 3. Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones - PMC [pmc.ncbi.nlm.nih.gov]
- 4. re.public.polimi.it [re.public.polimi.it]
- 5. 5-hydroxy-N-methylpyrrolidone | C5H9NO2 | CID 6426685 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. 3-(3-Hydroxypropyl)-5,5-dimethyl-pyrrolidin-2-one | C9H17NO2 | CID 139389526 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. (3R)-3-hydroxy-1-methylpyrrolidine-2,5-dione | C5H7NO3 | CID 13726418 - PubChem [pubchem.ncbi.nlm.nih.gov]
~150~290
